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Compound of Interest

Compound Name: Trimethylsilyl 2-hydroxybenzoate

Cat. No.: B3272499 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document serves as a comprehensive technical guide on Trimethylsilyl 2-hydroxybenzoate,

a silylated derivative of salicylic acid. This guide details its chemical identity, properties, and

relevant technical information.

Core Chemical Data
Trimethylsilyl 2-hydroxybenzoate, in its fully derivatized form where both the hydroxyl and

carboxylic acid groups are silylated, is chemically known as trimethylsilyl 2-

(trimethylsilyloxy)benzoate. This derivatization is a common practice in analytical chemistry,

particularly for gas chromatography-mass spectrometry (GC-MS), to increase the volatility and

thermal stability of the parent compound, salicylic acid.
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Identifier Value Reference

Chemical Name
trimethylsilyl 2-

(trimethylsilyloxy)benzoate
[1][2]

CAS Number 3789-85-3 [1]

Molecular Formula C13H22O3Si2 [1]

Molecular Weight 282.48 g/mol [1][3]

Synonyms

Benzoic acid, 2-

[(trimethylsilyl)oxy]-,

trimethylsilyl ester; Salicylic

acid, di-TMS; Bis(trimethylsilyl)

salicylic acid

[1]

Experimental Protocols
The primary application of trimethylsilyl 2-hydroxybenzoate formation is in the analytical

derivatization of salicylic acid. Below is a generalized protocol for this silylation process for

subsequent GC-MS analysis.

Objective: To prepare a volatile derivative of salicylic acid for GC-MS analysis.

Materials:

Salicylic acid standard or sample extract

Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS))

Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane)

Reaction vials with screw caps and PTFE-lined septa

Heating block or oven

GC-MS system
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Procedure:

Sample Preparation: Accurately weigh a known amount of salicylic acid standard or place a

dried sample extract into a reaction vial.

Reagent Addition: Add a precise volume of the anhydrous solvent to dissolve the sample.

Silylation: Introduce an excess of the silylating agent (e.g., 100 µL of BSTFA with 1% TMCS)

to the vial. The molar excess should be sufficient to ensure complete derivatization of all

active hydrogens.

Reaction: Tightly cap the vial and heat at a controlled temperature (typically 60-80 °C) for a

specified duration (e.g., 30-60 minutes). The optimal temperature and time may vary

depending on the specific silylating agent and the sample matrix.

Analysis: After cooling to room temperature, a specific volume of the derivatized sample is

injected into the GC-MS for analysis.

Logical Workflow for Derivatization and Analysis:

Sample Preparation Silylation Reaction Analysis

Salicylic Acid Sample Add Anhydrous Solvent Add Silylating Agent
(e.g., BSTFA + TMCS) Heat (60-80°C) Cool to Room Temp Inject into GC-MS Data Acquisition & Analysis

Click to download full resolution via product page

Derivatization and GC-MS Analysis Workflow.

Signaling Pathways and Biological Activity
As a derivatized analytical standard, Trimethylsilyl 2-hydroxybenzoate itself is not typically

studied for its direct biological activity or involvement in signaling pathways. The focus of

research remains on its parent compound, salicylic acid. Salicylic acid is a well-known

phytohormone in plants involved in signaling pathways related to plant growth, development,

and defense against pathogens. In pharmacology, salicylic acid is a key metabolite of
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acetylsalicylic acid (aspirin) and is known for its anti-inflammatory, analgesic, and antipyretic

properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Simplified Salicylic Acid Mode of Action:

Salicylic Acid

COX Enzymes
(COX-1 & COX-2)

Inhibits

Prostaglandins

Produces

Inflammation, Pain, Fever

Mediates

Click to download full resolution via product page

Inhibition of Prostaglandin Synthesis by Salicylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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